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Compound of Interest

Compound Name: Diethyl phosphate

Cat. No.: B10779560 Get Quote

An In-depth Technical Guide to Diethyl Hydrogen
Phosphate
Introduction

Diethyl hydrogen phosphate (DEHP), also known as diethyl phosphoric acid, is an

organophosphorus compound with the chemical formula C4H11O4P.[1] It is a dialkyl phosphate

characterized by the presence of two ethyl groups attached to the phosphate core.[1][2] DEHP

is a colorless to light yellow-orange, oily liquid.[3] This document provides a comprehensive

overview of its physical and chemical characteristics, relevant experimental protocols, and its

role in biological systems, tailored for researchers, scientists, and professionals in drug

development.

Physical and Chemical Properties
The fundamental physical and chemical properties of diethyl hydrogen phosphate are

summarized below. This data is crucial for its handling, application in synthesis, and analysis.

Table 1: General and Physical Properties of Diethyl Hydrogen Phosphate
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Property Value

Molecular Formula C4H11O4P[1][2]

Molecular Weight 154.10 g/mol [1][2]

IUPAC Name diethyl hydrogen phosphate[1][2]

CAS Number 598-02-7[3][4]

Appearance Colorless to light yellow-orange liquid[5][3]

Melting Point 6 °C[3][6]

Boiling Point 203 °C; 80 °C at 0.7 mmHg[5][6][7]

Density 1.29 g/mL[5][3][6]

Refractive Index 1.4170[5]

pKa 1.42 ± 0.50 (Predicted)

Flash Point 91 °C[3][6]

Vapor Pressure 0.137 mmHg at 25°C[5]

Table 2: Solubility and Stability of Diethyl Hydrogen Phosphate

Property Description

Solubility

Soluble in water, alcohol, ether, benzene,

acetone, and carbon tetrachloride. Insoluble in

saturated saline solution.

Stability
Aqueous solutions are strongly acidic. It is

moisture sensitive.[3]

Storage
Should be stored in a dry, sealed container at 2-

8°C.[5][3][8]

Chemical Reactivity and Synthesis
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Diethyl hydrogen phosphate's reactivity is primarily centered around its phosphate functional

group. It can participate in several key chemical reactions.

Esterification: Reacts with alcohols to yield other diethyl phosphate esters.[1]

Hydrolysis: In the presence of water, it can hydrolyze to produce phosphoric acid and

ethanol.[1]

Transesterification: The ethyl groups can be exchanged with other alkoxy groups from

different alcohols.[1]

The synthesis of diethyl hydrogen phosphate can be achieved through various methods. A

common laboratory and industrial-scale synthesis involves the reaction of phosphorus

trichloride with ethanol.

Phosphorus Trichloride (PCl₃)

Nucleophilic Substitution

Reacts with

Ethanol (C₂H₅OH)

Diethyl Hydrogen Phosphate ((C₂H₅O)₂P(O)H)

Forms

Byproducts (HCl, C₂H₅Cl)

Click to download full resolution via product page

Caption: Synthesis of Diethyl Hydrogen Phosphate from Phosphorus Trichloride and Ethanol.

Experimental Protocols
Synthesis of Diethyl Hydrogen Phosphate via
Phosphorus Trichloride and Ethanol
This protocol describes a common method for the synthesis of diethyl hydrogen phosphate.
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Materials:

Phosphorus trichloride (PCl₃)

Anhydrous ethanol (C₂H₅OH)

Reaction vessel equipped with a stirrer, dropping funnel, and a reflux condenser with a gas

outlet to handle HCl gas.

Procedure:

In a well-ventilated fume hood, place anhydrous ethanol in the reaction vessel.

Cool the ethanol in an ice bath.

Slowly add phosphorus trichloride dropwise to the cooled ethanol with constant stirring. The

molar ratio of ethanol to phosphorus trichloride should be at least 3:1.[1]

The reaction is exothermic and will produce hydrogen chloride and ethyl chloride as

byproducts.[1] Maintain the temperature to control the reaction rate.

After the addition is complete, the reaction mixture may be gently warmed to ensure the

reaction goes to completion. Elevated temperatures, such as 80°C, can increase the reaction

rate and yield.[1]

The crude diethyl hydrogen phosphate is then purified, typically by distillation under reduced

pressure, to remove unreacted starting materials and byproducts.

Analysis by High-Performance Liquid Chromatography
(HPLC)
This protocol outlines a general method for the analysis of diethyl hydrogen phosphate.

Instrumentation:

HPLC system with a reverse-phase C18 or Newcrom R1 column.[4]

UV or Mass Spectrometry (MS) detector.
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Mobile Phase:

A mixture of acetonitrile (MeCN) and water.[4]

For standard reverse-phase HPLC, phosphoric acid can be used as a modifier.[4]

For MS-compatible methods, formic acid should be used instead of phosphoric acid.[4]

Procedure:

Prepare a standard solution of diethyl hydrogen phosphate of known concentration in the

mobile phase.

Prepare the sample solution by dissolving the test material in the mobile phase.

Set the flow rate and column temperature.

Inject the standard solution to obtain a reference chromatogram and retention time.

Inject the sample solution.

Identify the diethyl hydrogen phosphate peak in the sample chromatogram by comparing the

retention time with the standard.

Quantify the amount of diethyl hydrogen phosphate by comparing the peak area of the

sample to that of the standard.
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Caption: General Workflow for the HPLC Analysis of Diethyl Hydrogen Phosphate.

Biological Significance and Applications
Diethyl hydrogen phosphate is of significant interest in toxicology and drug development as it is

a primary metabolite of many organophosphate pesticides, such as chlorpyrifos.[1][7] Its

presence in urine is a common biomarker for exposure to these pesticides.[1][7]

Chronic exposure to diethyl hydrogen phosphate has been linked to endocrine-disrupting

effects, specifically impacting thyroid-related hormones.[1][7] Recent studies have also

indicated that in the gut microbiome, it can lead to an enrichment of opportunistic pathogens

and a subsequent decrease in interleukin-6 (IL-6), suggesting a potential immunomodulatory

role.[9]
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Caption: Metabolic Pathway and Biological Impact of Diethyl Hydrogen Phosphate.

Beyond its role as a metabolite, diethyl hydrogen phosphate is used in chemical synthesis as a

reagent for creating phosphoramidates and other organophosphorus compounds, and in the

manufacturing of flame retardants.[1]

Safety and Handling
Diethyl hydrogen phosphate is classified as a corrosive substance that can cause severe skin

burns and eye damage upon contact.[1][7] It is also harmful if swallowed or in contact with skin.

[7] Therefore, appropriate personal protective equipment, including gloves, goggles, and
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protective clothing, should be worn when handling this chemical.[7] It should be used in a well-

ventilated area.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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